Cas no 787487-47-2 (4-Pyrrolidin-1-ylpentan-2-one)

• Product Name: 4-Pyrrolidin-1-ylpentan-2-one
• CAS No: 787487-47-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 554722
• Update Time: 2023-08-02

4-Pyrrolidin-1-ylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-(1-pyrrolidinyl)-
• 4-Pyrrolidinopentan-2-one
• 2-Pentanone,4-(1-pyrrolidinyl)-(9CI)
• 4-(pyrrolidin-1-yl)pentan-2-one
• 4-Pyrrolidin-1-ylpentan-2-one

• Inchi： 1S/C9H17NO/c1-8(7-9(2)11)10-5-3-4-6-10/h8H,3-7H2,1-2H3
• InChI Key： SDAUTYVPDDEAPC-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3